4-acetyl-2-methyl-1(2H)-isoquinolinone

• IUPAC Name: 4-acetyl-2-methylisoquinolin-1-one
• InChI: InChI=1S/C12H11NO2/c1-8(14)11-7-13(2)12(15)10-6-4-3-5-9(10)11/h3-7H,1-2H3
• InChI Key: BWTVJDLQTMYNEK-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CN(C(=O)C2=CC=CC=C21)C
• Molecular Formula: C12H11NO2
• Molecular Weight: 201.22 g/mol
• Solubility: >30.2 [ug/mL] (The mean of the results at pH 7.4)

Description

4-acetyl-2-methyl-1(2H)-isoquinolinone is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of isoquinolinone derivatives and is known to possess various biological activities.

Mechanism of Action

The mechanism of action of 4-acetyl-2-methyl-1(2H)-isoquinolinone is not fully understood. However, it has been suggested that the compound exerts its biological activities through the modulation of various signaling pathways. For example, it has been found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are involved in the pathogenesis of various inflammatory diseases.
Biochemical and Physiological Effects:
Studies have shown that this compound possesses various biochemical and physiological effects. The compound has been found to reduce oxidative stress by increasing the activity of antioxidant enzymes such as superoxide dismutase and catalase. It has also been shown to inhibit the proliferation of cancer cells by inducing cell cycle arrest and apoptosis. Additionally, this compound has been found to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-acetyl-2-methyl-1(2H)-isoquinolinone in lab experiments is its relatively low toxicity. The compound has been found to be well-tolerated in animal studies, with no significant adverse effects observed. Additionally, the compound is readily available and can be synthesized using simple and cost-effective methods. However, one of the limitations of using this compound in lab experiments is its limited solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 4-acetyl-2-methyl-1(2H)-isoquinolinone. One potential direction is to investigate its use as a therapeutic agent for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another direction is to explore its potential use as a fluorescent probe for biological imaging. Additionally, further studies are needed to elucidate the mechanism of action of this compound and its potential interactions with other signaling pathways. Finally, more research is needed to evaluate the safety and efficacy of this compound in humans.

Synthesis Methods

The synthesis of 4-acetyl-2-methyl-1(2H)-isoquinolinone can be achieved through various methods. One of the commonly used methods involves the reaction of 2-methylbenzaldehyde with ethyl acetoacetate in the presence of a base such as sodium methoxide. The resulting product is then subjected to cyclization using a Lewis acid catalyst such as aluminum chloride. The final product obtained is this compound.

Scientific Research Applications

4-acetyl-2-methyl-1(2H)-isoquinolinone has been extensively studied for its potential therapeutic applications. It has been found to possess various biological activities such as anti-inflammatory, antioxidant, and antitumor properties. The compound has also been investigated for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. Additionally, this compound has been studied for its potential use as a fluorescent probe in biological imaging.